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Compound of Interest

Compound Name: 3-(Methylsulfonyl)benzoic acid

Cat. No.: B181073

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
3-(Methylsulfonyl)benzoic acid, a key intermediate in various chemical syntheses. This
document is intended to serve as a vital resource for researchers, scientists, and professionals
in drug development by consolidating available safety data, outlining relevant experimental
methodologies, and illustrating key safety assessment workflows.

Chemical Identification and Physical Properties

3-(Methylsulfonyl)benzoic acid is a solid organic compound. A summary of its key identifiers
and physical properties is provided below.
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Chemical Name

3-(Methylsulfonyl)benzoic acid

3-Methanesulfonyl-benzoic

Synonyms acid, m-Methylsulfonylbenzoic [1]
acid
CAS Number 5345-27-7 2]
Molecular Formula CsHs04S [2]
Molecular Weight 200.21 g/mol [1]
Appearance White to very slightly yellow o
powder
Melting Point 230-238 °C [1]
Boiling Point 230-238 °C (Decomposes) [1]
Density 1.4787 g/cm3 (rough estimate) [1]
pKa 3.52 (at 25°C) [1]
Solubility No data available

Hazard Identification and Classification

3-(Methylsulfonyl)benzoic acid is classified as a hazardous substance. The primary hazard is
its potential to cause serious eye damage. It may also cause skin and respiratory irritation.

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazard information.
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Hazard Class Category Hazard Statement

Serious Eye Damage/Eye H318: Causes serious eye
o Category 1

Irritation damage

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

Specific Target Organ Toxicity - H335: May cause respiratory
i Category 3 o

Single Exposure irritation

Source: Aggregated GHS information from multiple suppliers.[1][3]

Hazard Pictograms and Signal Word

e Pictogram: Corrosion (GHSO05)

» Signal Word: Danger[2]

Precautionary Statements

A summary of key precautionary statements is provided below.
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Type Code Statement

Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp

ray.

Wear protective
P280 gloves/protective clothing/eye

protection/face protection.[2]

IF INHALED: Remove person
Response P304+P340 to fresh air and keep

comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

Immediately call a POISON
CENTER/doctor.[2]

P310

Storage P405 Store locked up.

Toxicological Data

Specific quantitative toxicological data for 3-(Methylsulfonyl)benzoic acid is limited in publicly
available literature. Many safety data sheets indicate "no data available" for acute toxicity
endpoints.
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Endpoint Route Species Value Reference
Acute Oral )
o Oral - No data available
Toxicity (LD50)
Acute Dermal )
o Dermal - No data available
Toxicity (LD50)
Acute Inhalation ) )
o Inhalation - No data available
Toxicity (LC50)
) o Causes skin
Skin Irritation Dermal - o [1]
irritation
o Causes serious
Eye Irritation Ocular - [2]
eye damage
) May cause
Respiratory _ .
o Inhalation - respiratory [1]
Irritation Y
irritation
A related
compound, 3-
(bromomethyl)-2-
chloro-4-
(methylsulfonyl)-
benzoic acid, has
o been identified
Sensitization - -

as a respiratory
sensitizer,
suggesting a
potential for
sensitization with
this class of

compounds.

Experimental Protocols

Detailed experimental protocols for toxicological studies on 3-(Methylsulfonyl)benzoic acid
are not publicly available. However, standardized methodologies, such as those outlined by the
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Organisation for Economic Co-operation and Development (OECD), are typically followed for
regulatory safety testing.

Skin Irritation Testing (based on OECD Guideline 404 &
439)

The potential for a substance to cause skin irritation is assessed through in vivo or in vitro
methods.

¢ In Vivo (OECD 404): A single dose of the test substance is applied to the skin of an
experimental animal (typically a rabbit). The site is observed for signs of erythema (redness)
and edema (swelling) at specified intervals.

e In Vitro (OECD 439): Reconstructed human epidermis (RhE) models are used. The test
substance is applied to the tissue surface, and cell viability is measured to determine the
level of irritation.[4]

Eye Irritation Testing (based on OECD Guideline 405)

The potential for a substance to cause eye irritation or damage is evaluated, with a strong
emphasis on avoiding animal testing where possible.

» Weight-of-the-Evidence Analysis: Before any in vivo testing, all existing relevant data is
analyzed.

 In Vitro/Ex Vivo Methods: Validated in vitro or ex vivo tests are performed to predict eye
corrosion or irritation.

e In Vivo (OECD 405): If necessary, a single dose of the test substance is applied to the eye of
an experimental animal (typically a rabbit). The eye is observed for effects on the cornea,
iris, and conjunctiva at specified intervals.

First Aid Measures

In the event of exposure to 3-(Methylsulfonyl)benzoic acid, the following first aid measures
should be taken:
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Handling and Storage

Proper handling and storage procedures are crucial to minimize the risk of exposure.

e Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.

o Storage: Keep container tightly closed in a dry and well-ventilated place. Store in a cool, dry

place.

Ecotoxicological Information

Specific ecotoxicological data for 3-(Methylsulfonyl)benzoic acid is largely unavailable.
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Endpoint Result Reference

May cause long-lasting harmful

effects to aquatic life. However,

one source states that 0% of
Aquatic Toxicity the mixture consists of [4]

component(s) of unknown

hazards to the aquatic

environment.

No data available. Benzoic

) - acid and its derivatives are
Persistence and Degradability ) [4]
generally considered to be

biodegradable.
Bioaccumulation No data available. [4]
Mobility in Soll No data available. [4]

Signaling Pathways and Experimental Workflows

Currently, there is no publicly available information on the specific signaling pathways affected
by 3-(Methylsulfonyl)benzoic acid. The primary concern is its corrosive and irritant nature.
The following diagrams illustrate the general workflow for assessing the safety of a chemical
substance.
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Caption: General workflow for chemical hazard identification and risk assessment.
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Caption: Tiered testing strategy for assessing eye irritation potential.

Disclaimer

This document is intended for informational purposes only and is not a substitute for a formal
Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) provided by the manufacturer.
Users should always consult the most current SDS for the specific product they are handling.
The information provided is based on publicly available data and may not be exhaustive. All
personnel handling this chemical should be adequately trained in safe handling procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safety Profile of 3-
(Methylsulfonyl)benzoic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b181073#3-methylsulfonyl-benzoic-acid-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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